Cas no 2803857-15-8 (4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole)

4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole is a specialized sulfonyl-substituted pyrazole derivative featuring a unique bicyclo[1.1.1]pentane scaffold. The bromine substituent enhances reactivity, making it a valuable intermediate in cross-coupling reactions and medicinal chemistry applications. The strained bicyclic structure contributes to steric and electronic properties that can influence binding affinity in drug discovery. Its sulfonyl group offers versatility for further functionalization, while the methylated pyrazole moiety improves stability. This compound is particularly useful in the synthesis of bioactive molecules and materials with tailored physicochemical characteristics. High purity and well-defined structure ensure reproducibility in research and development settings.
4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole structure
2803857-15-8 structure
Product Name:4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole
CAS No:2803857-15-8
MF:C9H11BrN2O2S
MW:291.164839982986
CID:6396905
Update Time:2025-07-22

4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole
    • Inchi: 1S/C9H11BrN2O2S/c1-12-3-7(2-11-12)15(13,14)9-4-8(10,5-9)6-9/h2-3H,4-6H2,1H3
    • InChI Key: WOHAIKKBAZAWNA-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(S(C23CC(Br)(C2)C3)(=O)=O)C=N1

Experimental Properties

  • Density: 1.93±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 456.7±45.0 °C(Predicted)
  • pka: -1.39±0.10(Predicted)

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Additional information on 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole

Introduction to 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole (CAS No. 2803857-15-8)

4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole (CAS No. 2803857-15-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The core structure of 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole is characterized by a bicyclo[1.1.1]pentane moiety, which is a highly strained and rigid cyclic system. The presence of the bromine atom and the sulfonyl group further enhances the compound's reactivity and biological potential. These structural elements make it an attractive candidate for various medicinal applications.

Recent studies have highlighted the importance of 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole has shown promising antiviral activity against several viral strains, including influenza A virus and herpes simplex virus (HSV). A research team from the University of California demonstrated that this compound effectively inhibits viral replication by interfering with key viral enzymes and pathways.

The anticancer potential of 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole has also been explored in preclinical studies. A study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The mechanism of action of 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole is multifaceted and involves multiple molecular targets. It has been shown to modulate the activity of various signaling pathways, such as the MAPK/ERK pathway and the PI3K/AKT pathway, which are crucial for cell survival and proliferation. Furthermore, this compound can interact with specific proteins involved in DNA repair and cell cycle regulation, thereby enhancing its therapeutic efficacy.

The pharmacokinetic properties of 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole have been extensively studied to optimize its therapeutic potential. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in clinical settings. Additionally, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[(3-Bromobicyclo[1.1.1]pent-1-yl)sulfonyl]-1-methyl-1H-pyrazole in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical development and potential approval as a new drug candidate.

In conclusion, 4-[(3-Bromobicyclo[1.1.1]pent-1-yl) sulfonyl]-1-methyl-1H-pyrazole (CAS No. 2803857-15-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.

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